molecular formula C12H7Cl2N3O3 B5619413 2-chloro-N-(5-chloro-2-pyridinyl)-4-nitrobenzamide

2-chloro-N-(5-chloro-2-pyridinyl)-4-nitrobenzamide

Cat. No. B5619413
M. Wt: 312.10 g/mol
InChI Key: XRFVIBDTSMDUJA-UHFFFAOYSA-N
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Description

2-chloro-N-(5-chloro-2-pyridinyl)-4-nitrobenzamide is a chemical compound characterized by distinct physical and chemical properties. It belongs to a class of compounds known for their unique molecular frameworks and potential applications in various fields.

Synthesis Analysis

The synthesis of compounds similar to 2-chloro-N-(5-chloro-2-pyridinyl)-4-nitrobenzamide often involves specific organic reactions and careful selection of precursors. For instance, a compound structurally related to 2-chloro-N-(5-chloro-2-pyridinyl)-4-nitrobenzamide was synthesized and characterized using NMR, MS, and IR techniques, along with X-ray diffraction methods, revealing intricate details about its formation and structure (He, Yang, Hou, Teng, & Wang, 2014).

Molecular Structure Analysis

The molecular structure of similar compounds often involves complex frameworks. For example, in a study, molecules were linked into a three-dimensional framework structure through a combination of hydrogen bonds and aromatic π–π stacking interactions, which are common structural features in these types of compounds (Vasconcelos, de Souza, Wardell, Wardell, Low, & Glidewell, 2006).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are defined by their functional groups and molecular structure. Studies on similar molecules have shown the formation of complex reaction products and the involvement of various reaction mechanisms, highlighting the reactivity of these compounds (Ōae & Ikura, 1967).

Physical Properties Analysis

The physical properties of compounds like 2-chloro-N-(5-chloro-2-pyridinyl)-4-nitrobenzamide, such as melting points, solubility, and crystal structure, are crucial for their practical application. For example, the crystal structure of a similar compound was determined using X-ray diffraction, revealing its solid-state properties and potential for use in various applications (Wang & Shi, 2011).

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with other compounds, are essential for understanding the behavior of such molecules. In one study, the chemical and cytotoxic properties of a related compound were investigated, shedding light on its potential biomedical applications (Palmer, van Zijl, Denny, & Wilson, 1995).

properties

IUPAC Name

2-chloro-N-(5-chloropyridin-2-yl)-4-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7Cl2N3O3/c13-7-1-4-11(15-6-7)16-12(18)9-3-2-8(17(19)20)5-10(9)14/h1-6H,(H,15,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRFVIBDTSMDUJA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])Cl)C(=O)NC2=NC=C(C=C2)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7Cl2N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

312.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-chloro-N-(5-chloropyridin-2-yl)-4-nitrobenzamide

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